molecular formula C9H13ClN2S B6230545 4-chloro-6-methyl-2-[3-(methylsulfanyl)propyl]pyrimidine CAS No. 2011319-97-2

4-chloro-6-methyl-2-[3-(methylsulfanyl)propyl]pyrimidine

Cat. No. B6230545
CAS RN: 2011319-97-2
M. Wt: 216.7
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-chloro-6-methyl-2-[3-(methylsulfanyl)propyl]pyrimidine, commonly referred to as C6M2P3, is a heterocyclic compound that has been widely studied for its potential medicinal and industrial applications. The compound was first synthesized in the early 1990s and has since been the subject of numerous scientific studies. C6M2P3 is a highly versatile compound, exhibiting a wide range of properties, including high solubility, low toxicity, and excellent stability.

Scientific Research Applications

C6M2P3 has been the subject of numerous scientific studies due to its potential medicinal and industrial applications. In the medical field, C6M2P3 has been studied for its potential use in the treatment of cancer, as it has been found to inhibit the growth of certain cancer cells. In addition, C6M2P3 has also been studied for its potential use in the treatment of neurological disorders, such as Alzheimer’s disease, Parkinson’s disease, and Huntington’s disease. In the industrial field, C6M2P3 has been studied for its potential use as a catalyst in the production of chemicals, as well as for its potential use as a corrosion inhibitor.

Mechanism of Action

The exact mechanism of action of C6M2P3 is still not fully understood. However, it is believed that the compound works by targeting certain proteins involved in the regulation of cellular processes. In particular, C6M2P3 has been found to interact with the protein kinase C (PKC) family of enzymes, which are involved in the regulation of cell growth and differentiation. In addition, C6M2P3 has also been found to interact with the protein phosphatase 2A (PP2A) family of enzymes, which are involved in the regulation of cell metabolism.
Biochemical and Physiological Effects
The biochemical and physiological effects of C6M2P3 are still not fully understood. However, it has been found to have a number of beneficial effects. In particular, C6M2P3 has been found to exhibit anti-inflammatory, anti-tumor, and anti-oxidant properties. In addition, C6M2P3 has also been found to exhibit neuroprotective and cardioprotective effects.

Advantages and Limitations for Lab Experiments

The main advantage of C6M2P3 is its high solubility and low toxicity, which makes it an ideal compound for laboratory experiments. In addition, C6M2P3 is highly stable, making it an ideal compound for long-term storage. However, it should be noted that C6M2P3 is a highly reactive compound and can react with other compounds, making it difficult to handle in the laboratory.

Future Directions

The potential future directions for C6M2P3 are numerous. In the medical field, further research is needed to explore the potential use of C6M2P3 in the treatment of various diseases, such as cancer and neurological disorders. In the industrial field, further research is needed to explore the potential use of C6M2P3 as a catalyst in the production of chemicals and as a corrosion inhibitor. In addition, further research is also needed to explore the potential use of C6M2P3 in other applications, such as drug delivery and bioremediation.

Synthesis Methods

C6M2P3 can be synthesized using a variety of methods. The most common method is the use of a Grignard reaction, which involves the use of a Grignard reagent and an appropriate halogenating agent. This reaction produces a highly reactive intermediate, which can then be reacted with a suitable nucleophile to produce the desired product. Other methods of synthesis include the use of a nucleophilic substitution reaction and a Wittig reaction.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 4-chloro-6-methyl-2-[3-(methylsulfanyl)propyl]pyrimidine involves the reaction of 2-chloro-4,6-dimethylpyrimidine with 3-(methylsulfanyl)propylamine in the presence of a base to form the desired product.", "Starting Materials": [ "2-chloro-4,6-dimethylpyrimidine", "3-(methylsulfanyl)propylamine", "Base (e.g. sodium hydroxide)" ], "Reaction": [ "Step 1: Dissolve 2-chloro-4,6-dimethylpyrimidine in a suitable solvent (e.g. ethanol).", "Step 2: Add a base (e.g. sodium hydroxide) to the solution and stir for a few minutes.", "Step 3: Add 3-(methylsulfanyl)propylamine to the reaction mixture and stir for several hours at room temperature.", "Step 4: Isolate the product by filtration or extraction and purify by recrystallization or chromatography." ] }

CAS RN

2011319-97-2

Molecular Formula

C9H13ClN2S

Molecular Weight

216.7

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.